Cas no 205744-16-7 ((2-fluoro-3-pyridyl)methanamine)

• Product Name: (2-fluoro-3-pyridyl)methanamine
• CAS No: 205744-16-7
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD06213866
• CID: 823964
• PubChem ID: 45079719
• Update Time: 2025-11-02

(2-fluoro-3-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoropyridin-3-yl)methanamine
• 2-Fluoro-3-pyridinemethanamine
• 3-Pyridinemethanamine,2-fluoro-(9CI)
• (2-fluoro-3-pyridyl)methanamine
• C-(2-fluoro-pyridin-3-yl)methylamine
• DB-066245
• AKOS006292551
• DS-11767
• 3-Aminomethyl-2-fluoropyridine
• SCHEMBL1146338
• 2-fluoro-pyridin-3-ylmethylamine
• ORBSSWJRHPFEBR-UHFFFAOYSA-N
• 3-PYRIDINEMETHANAMINE, 2-FLUORO-
• BDBM557619
• MFCD06213866
• US11358936, Compound 4-1
• DTXSID00663775
• EN300-193280
• CS-0112238
• 205744-16-7
• AB23466
• SB75675
• 1-(2-Fluoropyridin-3-yl)methanamine

• MDL： MFCD06213866
• Inchi： 1S/C6H7FN2/c7-6-5(4-8)2-1-3-9-6/h1-3H,4,8H2
• InChI Key： ORBSSWJRHPFEBR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CN

Computed Properties

• Exact Mass: 126.05941
• Monoisotopic Mass: 126.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Boiling Point: 225.6°C at 760 mmHg
• PSA: 38.91

(2-fluoro-3-pyridyl)methanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2-fluoro-3-pyridyl)methanamine

Comprehensive Guide to (2-fluoro-3-pyridyl)methanamine (CAS No. 205744-16-7): Properties, Applications, and Market Insights

(2-fluoro-3-pyridyl)methanamine (CAS No. 205744-16-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro-substituted pyridine core and primary amine functional group, serves as a versatile building block in organic synthesis. With the increasing demand for fluorinated compounds in drug discovery, (2-fluoro-3-pyridyl)methanamine has become a key intermediate for developing novel therapeutics and specialty chemicals.

The molecular structure of (2-fluoro-3-pyridyl)methanamine features a fluorine atom at the 2-position of the pyridine ring, which significantly influences its electronic properties and reactivity. This fluorine substitution enhances the compound's metabolic stability and bioavailability, making it particularly valuable in medicinal chemistry. Researchers often explore pyridine derivatives like this for their potential in targeting various biological pathways, including central nervous system (CNS) disorders and infectious diseases.

In pharmaceutical applications, (2-fluoro-3-pyridyl)methanamine serves as a crucial intermediate for synthesizing small molecule inhibitors and receptor modulators. Its unique structure allows for the development of compounds with improved selectivity and potency. Recent studies have highlighted its use in creating potential treatments for neurological conditions, where fluorinated pyridines show enhanced blood-brain barrier penetration. This aligns with current industry trends favoring CNS-targeted therapies and precision medicine approaches.

The agrochemical sector also benefits from (2-fluoro-3-pyridyl)methanamine derivatives, particularly in developing new-generation crop protection agents. Fluorine-containing compounds often exhibit improved pesticidal activity and environmental profiles. As sustainability becomes a major focus in agriculture, researchers are investigating how fluoro-pyridine compounds can contribute to more efficient and eco-friendly pest management solutions.

From a synthetic chemistry perspective, (2-fluoro-3-pyridyl)methanamine offers several advantages. The primary amine group provides an excellent handle for further functionalization through amide formation, reductive amination, or other coupling reactions. Meanwhile, the fluorine atom acts as both a stabilizing element and a potential hydrogen bond acceptor, influencing molecular interactions in biological systems. These properties make it a valuable scaffold for structure-activity relationship (SAR) studies.

The global market for fluorinated pyridine derivatives like (2-fluoro-3-pyridyl)methanamine has shown steady growth, driven by increasing R&D investments in life sciences. Pharmaceutical companies particularly value such high-value intermediates for their drug discovery pipelines. Market analysts project continued expansion, especially as more fluoro-containing drugs receive regulatory approval and enter commercial production.

Quality control and characterization of (2-fluoro-3-pyridyl)methanamine typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy confirms the fluorine substitution pattern, while mass spectrometry ensures molecular purity. High-performance liquid chromatography (HPLC) methods are commonly employed to verify the compound's purity, which is critical for pharmaceutical applications where impurity profiles must meet stringent regulatory standards.

Recent innovations in green chemistry have also impacted the synthesis of (2-fluoro-3-pyridyl)methanamine. Researchers are developing more sustainable routes to fluorinated compounds, reducing hazardous byproducts and improving atom economy. These advancements align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process intensification.

For researchers working with (2-fluoro-3-pyridyl)methanamine, proper handling and storage recommendations include protection from moisture and oxidation. While not classified as hazardous under standard conditions, best practices suggest storing the compound in a cool, dry environment under inert atmosphere when possible. These precautions help maintain the stability of this amine-containing compound for long-term use.

The future outlook for (2-fluoro-3-pyridyl)methanamine appears promising, with potential applications expanding beyond current uses. As computational chemistry and AI-assisted drug design become more prevalent, the demand for diverse fluorinated building blocks like this compound will likely increase. Its combination of synthetic versatility and desirable physicochemical properties positions it as a valuable asset in both academic and industrial research settings.

For those sourcing (2-fluoro-3-pyridyl)methanamine, it's important to verify suppliers' credentials and quality assurance processes. Reputable manufacturers should provide comprehensive analytical data, including HPLC chromatograms and spectroscopic characterization, to ensure product consistency. As with any specialty chemical, batch-to-batch reproducibility is crucial for research applications where compound purity directly impacts experimental outcomes.